Cas no 899736-50-6 (5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899736-50-6
• MF: C₁₈H₁₈ClN₅O
• MW: 355.821422100067
• CID: 5486790
• Update Time: 2025-10-29

5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(4-chlorophenyl)methyl]-N-(3-ethylphenyl)-
• 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18ClN5O/c1-2-12-4-3-5-15(10-12)21-18(25)16-17(20)24(23-22-16)11-13-6-8-14(19)9-7-13/h3-10H,2,11,20H2,1H3,(H,21,25)
• InChI Key： RZQSOVMSEXLPFG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C(N)=C(C(NC2=CC=CC(CC)=C2)=O)N=N1

Additional information on 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899736-50-6)

The compound 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899736-50-6) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core substituted with an amino group, a chlorophenylmethyl moiety, and a carboxamide linkage, makes it a valuable candidate for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its versatile reactivity and potential bioactivity.

One of the key features of 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide is its role as a heterocyclic building block. The 1,2,3-triazole ring is known for its stability and ability to participate in click chemistry, a highly efficient and selective reaction widely used in medicinal chemistry. This property has sparked interest in the compound for designing novel small-molecule inhibitors and bioconjugates, particularly in the context of targeted therapies and drug delivery systems.

In recent years, the demand for triazole-based compounds like 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide has surged due to their applications in antimicrobial and anti-inflammatory research. With the rise of antibiotic resistance, scientists are exploring new chemical entities to combat resistant pathogens. The presence of both amino and carboxamide functional groups in this compound allows for further derivatization, enabling the development of analogs with enhanced biological activity.

Another area of interest for CAS No. 899736-50-6 is its potential in agrochemical formulations. The chlorophenyl and ethylphenyl substituents contribute to its lipophilicity, which is crucial for penetration into plant tissues or pest systems. Researchers are investigating its efficacy as a plant growth regulator or pesticide intermediate, aligning with the growing trend toward sustainable and eco-friendly agricultural solutions.

The synthesis of 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, including cyclization and amide coupling. Advanced techniques such as microwave-assisted synthesis and catalyzed click reactions have been employed to improve yield and purity. These methods are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is a priority.

From a commercial perspective, CAS No. 899736-50-6 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs to meet the demands of academic and industrial researchers. Its applications span across pharmaceutical intermediates, material science, and biochemical research, making it a versatile asset in the chemical industry.

In summary, 5-amino-1-(4-chlorophenyl)methyl-N-(3-ethylphenyl)-1H-1,2,3-triazole-4-carboxamide represents a promising compound with broad applicability. Its structural features and functional groups make it a valuable tool for drug discovery, agrochemical development, and material innovation. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.